3-Aminothiophene-2-carboxylic acid potassium salt

• IUPAC Name: potassium;3-aminothiophene-2-carboxylate
• InChI: InChI=1S/C5H5NO2S.K/c6-3-1-2-9-4(3)5(7)8;/h1-2H,6H2,(H,7,8);/q;+1/p-1
• InChI Key: BRARFRQWXXCLBB-UHFFFAOYSA-M
• Canonical SMILES: C1=CSC(=C1N)C(=O)[O-].[K+]
• Molecular Formula: C5H4KNO2S
• Molecular Weight: 181.26 g/mol

Description

Synthesis Analysis

The synthesis of 3-Aminothiophene-2-carboxylic acid potassium salt involves a general procedure where 2-Aminothiophene-3-carboxylate (4 g, 25 mmol) is suspended in an aqueous solution of potassium hydroxide 50 mL (1 N, 50 mmol). The mixture is then heated under microwave radiation (500 W) for 15 min. After cooling the solution at 0 C, phosgene (1.6 equiv, 21 mL of 20% COC12 solution in toluene) is added dropwise with stirring. The mixture is allowed to stand at room temperature overnight. The resulting precipitate is filtered and washed successively with water and petroleum ether.

Molecular Structure Analysis

The molecular structure of 3-Aminothiophene-2-carboxylic acid potassium salt is represented by the formula C5H4KNO2S. The molecular weight is 181.25.

Physical And Chemical Properties Analysis

3-Aminothiophene-2-carboxylic acid potassium salt is a white to light yellow crystalline powder. The molecular formula is C6H5KNO2S and the molecular weight is 205.29 g/mol.

Scientific Research Applications

Synthesis of N-Arylated Methyl 2-Aminothiophene-3-carboxylate

A practical synthesis protocol for N-arylated methyl 2-aminothiophene-3-carboxylate has been developed using Chan-Lam cross-coupling, demonstrating the utility of 3-aminothiophene-2-carboxylic acid derivatives in organic synthesis. This method tolerates a broad range of functional groups, indicating its versatility in chemical reactions (Rizwan et al., 2015).

Antibacterial Activity of 2-Aminothiophene Derivatives

The antimicrobial activity of novel series of N-benzyl substituted 2-aminothiophene-3-carboxylic acid derivatives, related to 3-aminothiophene-2-carboxylic acid potassium salt, has been established. These compounds show good antibacterial activity against both Gram-negative and Gram-positive bacteria, highlighting their potential in the field of medicinal chemistry (Author, 2019).

Microwave-Assisted Synthesis

Microwave irradiation has been used for the efficient synthesis of various 2-aminothiophene-3-carboxylic acid derivatives. This technique demonstrates a rapid and efficient method for producing these compounds, which can be useful in various scientific applications (Hesse, Perspicace, & Kirsch, 2007).

Three-Component Condensation

A method for synthesizing substituted 6,7-dihydro-4H-thieno[3,2-b]pyridin-5-ones based on the three-component condensation of 3-aminothiophenes, Meldrum’s acid, and aromatic aldehydes has been developed. This shows the application of 3-aminothiophene-2-carboxylic acid derivatives in facilitating complex chemical synthesis (Lichitsky et al., 2009).

One-Pot Gewald Synthesis

The one-pot Gewald reaction has been used to obtain 2-aminothiophene-3-carboxylates with various aryl groups, showcasing another synthetic application of these compounds in chemistry (Tormyshev et al., 2006).

Safety and Hazards

The safety and hazards associated with 3-Aminothiophene-2-carboxylic acid potassium salt include the following precautionary statements: Obtain special instructions before use. Do not handle until all safety precautions have been read and understood. Keep away from heat/sparks/open flames/hot surfaces. Do not spray on an open flame or other ignition source. Keep/Store away from clothing/combustible materials. Take any precaution to avoid mixing with combustibles. Do not allow contact with air. Keep away from any possible contact with water, because of violent reaction and possible flash fire. Handle under inert gas. Protect from moisture. Keep container tightly closed. Keep only in original container. Keep cool. Use explosion-proof electrical/ventilating/lighting/equipment. Use only non-sparking tools. Take precautionary measures against static discharge. Keep reduction valves free from grease and oil. Do not subject to grinding/shock/friction. Do not pierce or burn, even after use. Do not breathe dust/fume/gas/mist/vapours/spray. Avoid breathing dust/fume/gas/mist/vapours/spray. Do not get in eyes, on skin, or on clothing. Avoid contact during pregnancy/while nursing. Wash hands thoroughly after handling.